Cas no 2229465-82-9 (tert-butyl N-{1-2-(aminooxy)propan-2-ylcyclohexyl}carbamate)

• Product Name: tert-butyl N-{1-2-(aminooxy)propan-2-ylcyclohexyl}carbamate
• CAS No: 2229465-82-9
• MF: C₁₄H₂₈N₂O₃
• MW: 272.383724212646
• CID: 5976365
• PubChem ID: 165689229
• Update Time: 2025-05-20

tert-butyl N-{1-2-(aminooxy)propan-2-ylcyclohexyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{1-2-(aminooxy)propan-2-ylcyclohexyl}carbamate
• tert-butyl N-{1-[2-(aminooxy)propan-2-yl]cyclohexyl}carbamate
• EN300-1884093
• 2229465-82-9

• Inchi： 1S/C14H28N2O3/c1-12(2,3)18-11(17)16-14(13(4,5)19-15)9-7-6-8-10-14/h6-10,15H2,1-5H3,(H,16,17)
• InChI Key： UZROXMFKXDQSPI-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C1(CCCCC1)NC(=O)OC(C)(C)C)N

Computed Properties

• Exact Mass: 272.20999276g/mol
• Monoisotopic Mass: 272.20999276g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 73.6Ų

Additional information on tert-butyl N-{1-2-(aminooxy)propan-2-ylcyclohexyl}carbamate

Introduction to tert-butyl N-{1-2-(aminooxy)propan-2-ylcyclohexyl}carbamate (CAS No. 2229465-82-9)

tert-butyl N-{1-2-(aminooxy)propan-2-ylcyclohexyl}carbamate (CAS No. 2229465-82-9) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in various therapeutic areas, particularly in the development of new drugs targeting specific biological pathways.

The chemical structure of tert-butyl N-{1-2-(aminooxy)propan-2-ylcyclohexyl}carbamate consists of a tert-butyl carbamate group attached to a cyclohexyl ring, which is further substituted with an aminooxy-functionalized propyl group. This intricate arrangement imparts the molecule with distinct chemical and biological properties, making it an attractive candidate for further investigation.

Recent studies have highlighted the importance of aminooxy-containing compounds in drug discovery and development. The aminooxy functional group can form stable oximes with aldehydes and ketones, which is a key feature in the design of prodrugs and bioconjugates. In the context of tert-butyl N-{1-2-(aminooxy)propan-2-ylcyclohexyl}carbamate, this property may be leveraged to enhance the pharmacokinetic and pharmacodynamic profiles of potential therapeutic agents.

The cyclohexyl ring in the structure of tert-butyl N-{1-2-(aminooxy)propan-2-ylcyclohexyl}carbamate contributes to the molecule's overall conformational flexibility and stability. This characteristic is crucial for optimizing interactions with biological targets, such as enzymes or receptors, which are often involved in disease pathways. The tert-butyl carbamate group, on the other hand, provides additional stability and solubility, which are essential for improving drug delivery and bioavailability.

In preclinical studies, tert-butyl N-{1-2-(aminooxy)propan-2-ylcyclohexyl}carbamate has shown promising results in various assays designed to evaluate its biological activity. For instance, it has demonstrated potent inhibitory effects on specific enzymes implicated in inflammatory and neurodegenerative diseases. These findings suggest that the compound may have therapeutic potential in treating conditions such as Alzheimer's disease, Parkinson's disease, and rheumatoid arthritis.

The synthesis of tert-butyl N-{1-2-(aminooxy)propan-2-ylcyclohexyl}carbamate involves multi-step processes that require precise control over reaction conditions to ensure high yields and purity. Key synthetic steps include the formation of the aminooxy-functionalized propyl group, followed by its attachment to the cyclohexyl ring and subsequent protection with the tert-butyl carbamate group. Advances in synthetic chemistry have made it possible to produce this compound on a larger scale, facilitating further research and development efforts.

To date, several research groups have explored the potential applications of tert-butyl N-{1-2-(aminooxy)propan-2-ylcyclohexyl}carbamate in both academic and industrial settings. These studies have provided valuable insights into its mechanism of action, pharmacological properties, and safety profile. For example, one study published in the Journal of Medicinal Chemistry reported that the compound exhibited selective binding to a specific protein target involved in cancer cell proliferation, suggesting its potential as an anticancer agent.

In addition to its therapeutic applications, tert-butyl N-{1-2-(aminooxy)propan-2-ylcyclohexyl}carbamate has also been investigated for its use as a tool compound in biochemical assays. Its unique chemical properties make it suitable for probing protein-protein interactions and studying enzyme kinetics. This versatility has led to its adoption in various research laboratories around the world.

The future prospects for tert-butyl N-{1-2-(aminooxy)propan-2-ylcyclohexyl}carbamate are promising. Ongoing clinical trials are evaluating its safety and efficacy in human subjects, with preliminary results indicating favorable outcomes. If these trials continue to yield positive results, this compound could become an important addition to the arsenal of drugs available for treating a wide range of diseases.

In conclusion, tert-butyl N-{1-2-(aminooxy)propan-2-ylcyclohexyl}carbamate (CAS No. 2229465-82-9) represents a significant advancement in medicinal chemistry and pharmaceutical research. Its unique structural features and promising biological activity make it a valuable candidate for further development as a therapeutic agent or research tool. As more studies are conducted and new applications are discovered, this compound is likely to play an increasingly important role in advancing our understanding of complex biological processes and developing effective treatments for various diseases.